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Compound of Interest

Compound Name: 4-Aminocinnamic acid

Cat. No. B091749

4-Aminocinnamic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminocinnamic acid, also known as p-aminocinnamic acid, is an organic compound with
the chemical formula CoHoNO2.[1][2] It is a derivative of cinnamic acid, featuring an amino
group substituted at the para position of the phenyl ring.[1] This compound presents as a white
to off-white or light yellow crystalline powder.[1][3] 4-Aminocinnamic acid serves as a
versatile building block in organic synthesis, finding applications in the development of
pharmaceuticals, agrochemicals, and dyes.[1][2] Its antioxidant and antimicrobial properties
have also been a subject of scientific investigation.[1][4] Furthermore, it is utilized in the
creation of specialized materials such as polymers and liquid crystals.[1]

Core Properties

The fundamental chemical and physical properties of 4-Aminocinnamic acid are summarized
in the tables below for easy reference and comparison.

Table 1: Chemical Identifiers and Molecular Properties
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Soluble in dilute HCI.

Property Value Reference(s)

CAS Number 2393-18-2, 17570-30-8 [1][5]

Molecular Formula CoHsNO2 [1][2][6]

Molecular Weight 163.17 g/mol [1][6]

_ C1=CC(=CC=C1C=CC(=0)0)

Canonical SMILES N [1]
JOLPMPPNHIACPD-

InChl Key [1]
ZZXKWVIFSA-N

pKa 4.79 £ 0.10 (Predicted) [1]

Topological Polar Surface Area  63.3 A2 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

ydrog p 3 [1]
Count
Rotatable Bond Count 2 [1]
Table 2: Physical Properties

Property Value Reference(s)
White to off-white crystalline

Appearance [1]
powder

Melting Point 170 °C [2][5]

Boiling Point 378.4 °C at 760 mmHg [2][5]

Density 1.281 g/cm3 [2][5]

N Sparingly soluble in water.
Solubility [1]1[7]

Vapor Pressure

2.13E-06 mmHg at 25°C

[5]

Refractive Index

1.676

[5]
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Table 3: Spectroscopic Data

Technique Data Reference(s)

Spectra available, conforms to
1H NMR [2][8]
structure.

Spectra available, conforms to
13C NMR [9]
structure.

Spectrum conforms to
Infrared (IR) structure (2]

Synthesis and Reactivity

4-Aminocinnamic acid is commonly synthesized via the Knoevenagel condensation reaction.
[10] This reaction involves the condensation of an aromatic aldehyde (in this case, 4-
aminobenzaldehyde) with an active methylene compound like malonic acid, typically in the
presence of a weak base such as pyridine and piperidine.[10][11] The resulting a,3-unsaturated
dicarboxylic acid intermediate readily undergoes decarboxylation to yield 4-aminocinnamic
acid.[12]

Biological Activity and Applications

4-Aminocinnamic acid and its derivatives are of significant interest in medicinal chemistry and
materials science.

e Pharmaceutical Intermediate: It is a key starting material for the synthesis of more complex
molecules, including various heterocyclic compounds used in drug discovery.[2]

e Antimicrobial Properties: 4-Aminocinnamic acid has demonstrated inhibitory activity
against bacteria such as Bacillus subtilis and Escherichia coli.[4] Cinnamic acid derivatives,
in general, are known to possess a broad spectrum of antimicrobial effects against various
bacteria and fungi.[13][14][15] The proposed mechanisms of action for cinnamic acid
derivatives include disruption of the cell membrane, inhibition of enzymes, and interference
with nucleic acid synthesis.[16]
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» Antioxidant Activity: The compound exhibits antioxidant properties, which are attributed to its
ability to scavenge free radicals.[1] The antioxidant mechanism for hydroxycinnamic acids, a
related class of compounds, is believed to occur via hydrogen atom transfer (HAT) or
sequential proton loss electron transfer (SPLET), depending on the molecular structure and
solvent.[17][18][19] This radical scavenging potential makes its derivatives candidates for
mitigating oxidative stress-related conditions.

o Other Applications: It is also used in the production of UV-absorbing materials, making it
valuable for sunscreens and protective coatings.[2] Its fluorescent properties are also utilized
in the development of probes and markers for biological imaging.[2]

Experimental Protocols
Synthesis of 4-Aminocinnamic Acid via Knoevenagel
Condensation

This protocol is a generalized procedure based on the principles of the Knoevenagel-Doebner
reaction.[11][12]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-
aminobenzaldehyde and malonic acid (typically in a 1:1.1 molar ratio).

e Solvent and Catalyst Addition: Add a suitable solvent, such as pyridine, which also acts as a
basic catalyst. A small amount of a secondary amine catalyst, like piperidine, is often added.
[11]

» Heating: Heat the reaction mixture to reflux for several hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).[11]

o Workup: After the reaction is complete, cool the mixture. Acidify the mixture with dilute
hydrochloric acid, which will cause the product to precipitate.[11]

« |solation: Collect the solid product by suction filtration and wash it with cold water.

 Purification: The crude 4-aminocinnamic acid can be further purified by recrystallization
from a suitable solvent, such as ethanol or water.[4][12]
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Synthesis

1. Combine 4-aminobenzaldehyde
and malonic acid in a flask.

:

2. Add pyridine (solvent/catalyst)
and piperidine (catalyst).

:

3. Heat mixture to reflux
for several hours.

:

4. Monitor reaction
progress by TLC.

Reaction Complete

Workup & Purification

5. Cool reaction mixture.

'

6. Acidify with dilute HCI
to precipitate product.

l

7. Isolate solid by
suction filtration.

'

8. Wash with cold water.

'

9. Purify by recrystallization.
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NMR Sample Prep FT-IR Sample Prep (KBr)
Dissolve 5-25 mg of sample Grind 1-2 mg of sample
in ~0.6 mL deuterated solvent. with 100-200 mg KBr.
Ensure complete dissolution. Press mixture into Run background scan
Solution must be clear. a thin, transparent pellet. in spectrometer.
N
AY
N
4
Filter into NMR tube Place pellet in holder
if solids are present. and acquire spectrum.
Place tube in
NMR spectrometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Aminocinnamic acid fundamental properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091749#4-aminocinnamic-acid-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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